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Compound of Interest

Compound Name: 3-Phenyllactic acid, (S)-

Cat. No.: B555073 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of laboratory chemicals is paramount. This document provides essential, immediate

safety and logistical information for (S)-3-Phenyllactic acid, including operational and disposal

plans, to foster a secure and productive research environment.

Physical and Chemical Properties
(S)-3-Phenyllactic acid is a white, odorless, solid powder.[1] Key quantitative data is

summarized in the table below for easy reference.

Property Value Source

CAS Number 20312-36-1 [1]

Molecular Formula C₉H₁₀O₃ [2][3][4]

Molecular Weight 166.17 g/mol [2][5]

Melting Point 121 - 125 °C (249.8 - 257 °F) [1]

Form Solid Powder [1][5]
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While some safety data sheets (SDS) indicate that (S)-3-Phenyllactic acid is not considered

hazardous under the 2012 OSHA Hazard Communication Standard, it is crucial to handle it

with care.[1] One report suggests it may cause serious eye irritation.[2] Therefore, appropriate

personal protective equipment should always be used.

PPE Specification Rationale

Eye Protection
Chemical safety goggles or

eyeglasses

To prevent eye contact and

potential irritation.[1][3]

Hand Protection Appropriate protective gloves To prevent skin contact.[1]

Respiratory Protection Dust mask (e.g., N95)

Recommended when handling

the powder form to avoid

inhalation.[5][6]

Body Protection
Lab coat and appropriate

clothing
To prevent skin exposure.[1]

Handling and Storage Procedures
Proper handling and storage are critical to maintain the integrity of (S)-3-Phenyllactic acid and

ensure laboratory safety.

Handling:

Avoid contact with skin and eyes.[1]

Avoid breathing dust.

Wash hands thoroughly after handling.[1][7]

Work in a well-ventilated area.[4]

Storage:

Keep the container tightly closed in a dry, cool, and well-ventilated place.[1][3][4]

Refrigeration is recommended for storage.[1][3]
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Store away from incompatible materials, such as strong oxidizing agents.[1][3]

Experimental Workflow: Preparation of a Stock
Solution
This section provides a step-by-step guide for preparing a stock solution of (S)-3-Phenyllactic

acid.

Preparation

Dissolution

Storage

Weigh (S)-3-Phenyllactic acid powder in a fume hood.

Transfer the powder to an appropriate container.

Careful Transfer

Add the chosen solvent (e.g., DMSO, DMF) to the container.

Add Solvent

Mix thoroughly until the solid is completely dissolved.

Ensure Complete Dissolution

Store the stock solution at -20°C.

Proper Labeling & Storage
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Figure 1. Workflow for preparing a stock solution of (S)-3-Phenyllactic acid.

Accidental Release Measures
In the event of a spill, follow these procedures:

Ensure adequate ventilation.[1]

Wear appropriate personal protective equipment.[1]

Contain the spill. For solid material, sweep up and shovel into a suitable container for

disposal.[1]

Clean the area.

Disposal Plan
Chemical waste generators must adhere to local, regional, and national regulations for

hazardous waste disposal.[1]

Solid Waste:

Collect solid (S)-3-Phenyllactic acid waste and contaminated materials (e.g., weighing paper,

gloves) in a designated, labeled, and sealed container.

Liquid Waste (Solutions):

Aqueous solutions of acids may be neutralized to a pH between 5.5 and 9.5 before drain

disposal, followed by a large water flush, provided they do not contain other hazardous

materials.[8]

Always perform neutralization in a fume hood with appropriate PPE.[8]

For solutions containing organic solvents, collect them in a designated solvent waste

container. Do not mix incompatible waste streams.

Empty Containers:

Thoroughly rinse empty containers with a suitable solvent.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAA18203&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA18203&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA18203&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA18203&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://ehs.cornell.edu/book/export/html/1304
https://ehs.cornell.edu/book/export/html/1304
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555073?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Collect the rinsate as chemical waste.[9]

Deface or remove the original label before disposing of the rinsed container in regular trash

or recycling, as appropriate.[9]

The following diagram outlines the decision-making process for the disposal of (S)-3-

Phenyllactic acid waste.

Waste Generation Identify Waste Type

Solid Disposal

Liquid Disposal(S)-3-Phenyllactic Acid Waste Solid Waste?

Collect in labeled, sealed container.Yes

Aqueous Solution?

No (Liquid)

Dispose as hazardous chemical waste.

Neutralize to pH 5.5-9.5 in fume hood.

Yes

Collect in designated solvent waste container.No (Organic Solvent)

Dispose down the drain with plenty of water.

Dispose as hazardous solvent waste.

Click to download full resolution via product page

Figure 2. Disposal decision tree for (S)-3-Phenyllactic acid waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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